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Compound of Interest

Compound Name: 3-Methylbenzyl chloride

Cat. No.: B1630373 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the proper handling and

disposal of 3-Methylbenzyl chloride (CAS No. 620-19-9). Adherence to these procedures is

critical for ensuring the safety of all laboratory personnel and maintaining a secure research

environment. This document is intended for researchers, scientists, and drug development

professionals.

Understanding the Risks: Hazard Identification
3-Methylbenzyl chloride is a combustible and corrosive liquid that poses significant health

risks upon exposure.[1][2] It is classified as a lachrymator, meaning it can cause tearing.[1]

Inhalation may lead to respiratory irritation, while direct contact can result in severe skin burns

and serious eye damage.[1][2][3][4]

Key Hazards:

Combustible Liquid: Presents a fire hazard when exposed to heat or ignition sources.[2][3]

Corrosive: Causes severe burns to skin and eyes upon contact.[1][2]

Respiratory Irritant: Vapors can irritate the respiratory system.[1][3]

Lachrymator: Induces tearing upon exposure.[1]
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-Methylbenzyl
chloride.

Property Value

CAS Number 620-19-9

Molecular Formula C8H9Cl

Molecular Weight 140.61 g/mol

Appearance Clear to pale yellowish liquid

Boiling Point 195 - 196 °C (383 - 384.8 °F)

Flash Point 76 °C (168.8 °F) - closed cup

Density 1.064 g/cm³ at 25 °C

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of 3-Methylbenzyl chloride
from preparation to post-experiment cleanup.

3.1. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 3-Methylbenzyl chloride. The following table

details the required equipment.
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Body Part Required PPE

Hands

Wear protective gloves. Viton® gloves are

recommended. Always inspect gloves prior to

use and remove them with care to avoid skin

contamination.

Eyes/Face

Wear chemical safety goggles and a face shield.

[3] Eyewash stations and safety showers must

be readily accessible and in close proximity to

the workstation.[5]

Body

Wear appropriate protective clothing to prevent

skin exposure, such as a lab coat, and closed-

toe shoes.

Respiratory

Use in a well-ventilated area or under a

chemical fume hood. If exposure limits are

exceeded, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[5]

3.2. Experimental Workflow

The following diagram illustrates the standard workflow for handling 3-Methylbenzyl chloride.
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Safe Handling Workflow for 3-Methylbenzyl Chloride
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Click to download full resolution via product page

Safe Handling Workflow Diagram
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3.3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep refrigerated.[1][5]

Store in a corrosives area away from heat, sparks, and open flames.[1][5]

Incompatible materials to avoid include bases, alcohols, amines, and metals.[1][5]

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Call a

physician immediately.[3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap. Seek immediate medical attention.[4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, ensuring to flush under the eyelids.

Remove contact lenses if present and easy to

do. Immediately call an ophthalmologist.[3][4]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[3][6]

Spill Response:

Evacuate the area and ensure adequate ventilation.
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Remove all sources of ignition.[1][5]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

silica gel, or a universal binder.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Clean the affected area thoroughly.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

5.1. Chemical Waste

Surplus and non-recyclable 3-Methylbenzyl chloride should be offered to a licensed

disposal company.[7]

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[7]

5.2. Contaminated Materials

All contaminated materials, including absorbent materials from spills and used PPE, should

be placed in a sealed, labeled container for hazardous waste disposal.

Dispose of contaminated packaging as unused product.[7]

Do not empty into drains or release into the environment.[1]

By adhering to these guidelines, you contribute to a safer research environment for yourself

and your colleagues. Always consult your institution's specific safety protocols and the most

recent Safety Data Sheet (SDS) for 3-Methylbenzyl chloride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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